Cas no 31523-80-5 (Butanoic acid,2-amino-4-sulfino-)

Butanoic acid,2-amino-4-sulfino- structure
31523-80-5 structure
Product Name:Butanoic acid,2-amino-4-sulfino-
CAS No:31523-80-5
MF:C4H9NO4S
MW:167.18356013298
CID:313770
PubChem ID:161712
Update Time:2025-04-19

Butanoic acid,2-amino-4-sulfino- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-amino-4-sulfino-
    • L-Homocysteinesulfinic acid, >=98% (TLC)
    • D-Homocysteinesulfinic acid, >=98% (TLC)
    • Homocysteine sulfinic acid
    • 2-amino-4-sulfino-Butyric acid
    • FT-0639107
    • DTXSID60953508
    • 2-amino-4-sulfino-Butanoate
    • L-homocysteine sulfinic acid
    • Homocysteinesulfinic acid
    • SCHEMBL22635954
    • Butanoic acid, 2-amino-4-sulfino-
    • 2-amino-4-sulfino-Butanoic acid
    • FT-0634441
    • 2-Amino-4-sulfinobutyric acid
    • 31523-80-5
    • CHEBI:137439
    • 2-amino-4-sulfinobutanoic acid
    • Inchi: 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)
    • InChI Key: PDNJLMZEGXHSCU-UHFFFAOYSA-N
    • SMILES: S(CCC(C(=O)O)N)(=O)O

Computed Properties

  • Exact Mass: 167.02527
  • Monoisotopic Mass: 167.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.667
  • Boiling Point: 486.6°Cat760mmHg
  • Flash Point: 248.1°C
  • Refractive Index: 1.638
  • PSA: 100.62
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